![molecular formula C9H10N2O B2522425 4-Aminomethyl-3-methoxybenzonitrile CAS No. 182159-14-4](/img/structure/B2522425.png)
4-Aminomethyl-3-methoxybenzonitrile
Overview
Description
4-Aminomethyl-3-methoxybenzonitrile is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.192. The purity is usually 95%.
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Scientific Research Applications
Advanced Oxidation Processes and Degradation Pathways
Advanced Oxidation Processes (AOPs) have been a focal point of research for the degradation of various compounds, including pharmaceuticals like acetaminophen. These processes lead to the generation of different kinetics, mechanisms, and by-products, offering insights into how 4-Aminomethyl-3-methoxybenzonitrile might be degraded or utilized in environmental remediation efforts. The use of computational methods to match degradation pathways with frequent by-products could provide a template for understanding the degradation behavior of this compound in aqueous media (Qutob et al., 2022).
Carbon Capture and Utilization (CCU)
The tuning of Ionic Liquid-Based Catalysts for CO2 Conversion into valuable chemicals highlights the potential of this compound in carbon capture and utilization strategies. Its structural similarity to compounds involved in these reactions suggests it could serve as a precursor or an active component in the synthesis of quinazoline-2,4(1H,3H)-diones, indicating its relevance in green chemistry and environmental sustainability (Zhang et al., 2023).
Synthesis of Vanillin
The synthesis of vanillin, an important perfumery and chemical intermediate, from related methoxybenzene compounds suggests that this compound could potentially be utilized in the synthesis of flavoring agents, pharmaceuticals, or as a building block in organic synthesis. This parallels the broader interest in converting plant biomass into valuable chemicals, further underscoring the potential industrial and pharmacological applications of this compound (Ju & Xin, 2003).
Peptide Studies and Biomolecular Interactions
The incorporation of TOAC, a spin label probe, into peptides for analyzing backbone dynamics and peptide secondary structure, suggests that derivatives of this compound could be synthesized and studied for similar purposes. This is especially relevant for investigating the interactions of peptides with membranes, proteins, and nucleic acids, offering a pathway to explore the structural and functional roles of this compound-modified peptides in biological systems (Schreier et al., 2012).
Environmental Toxicity and Remediation
Research on the environmental effects of oxybenzone and other sunscreen active ingredients highlights the growing concern over the ecological impact of chemical compounds. This context suggests that this compound could be studied for its environmental fate, potential toxicity, and the development of remediation strategies to mitigate its impact on ecosystems (Schneider & Lim, 2019).
Safety and Hazards
The compound is labeled with the signal word “Danger” and has hazard statements H302, H312, H315, H318, H332, and H335 . These codes indicate that the compound can cause harm if swallowed, in contact with skin, or if inhaled, and it can cause serious eye damage . Appropriate safety measures should be taken when handling this compound, including wearing protective gloves, clothing, and eye protection .
Mechanism of Action
Biochemical Pathways
The biochemical pathways affected by 4-Cyano-2-methoxybenzylamine are currently unknown . Understanding these pathways and their downstream effects would provide valuable insights into the compound’s mechanism of action.
Action Environment
The influence of environmental factors on the action, efficacy, and stability of 4-Cyano-2-methoxybenzylamine is another area that requires further investigation . Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity.
Properties
IUPAC Name |
4-(aminomethyl)-3-methoxybenzonitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O/c1-12-9-4-7(5-10)2-3-8(9)6-11/h2-4H,6,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNJAPMLMOXTHJP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C#N)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
162.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
182159-14-4 | |
Record name | 4-(aminomethyl)-3-methoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
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